Cas no 2137835-15-3 (9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride)

• Product Name: 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride
• CAS No: 2137835-15-3
• MF: C₈H₁₄ClN₇
• MW: 243.696658611298
• CID: 6110483
• PubChem ID: 165457679
• Update Time: 2025-05-19

9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137835-15-3
• 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride
• EN300-651687

• Inchi： 1S/C8H13N7.ClH/c9-2-1-3-15-4-12-5-6(10)13-8(11)14-7(5)15;/h4H,1-3,9H2,(H4,10,11,13,14);1H
• InChI Key： QGNGIRFVQOCBLS-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC2=C(N)N=C(N)N=C12)CCCN

Computed Properties

• Exact Mass: 243.0999212g/mol
• Monoisotopic Mass: 243.0999212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride

Introduction to 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride (CAS No. 2137835-15-3)

9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2137835-15-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the purine derivatives, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride, particularly the presence of amino groups and a propyl chain, contribute to its unique chemical properties and potential biological functions.

The molecular structure of 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride consists of a purine core with two amino substituents at the 2 and 6 positions, and a 3-aminopropyl side chain attached to the 9-position of the purine ring. This configuration makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored biological activities. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and development.

In recent years, purine derivatives have garnered considerable attention in the pharmaceutical industry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating enzyme functions, interacting with nucleic acids, and serving as intermediates in the synthesis of more complex pharmacological agents. The amino groups in 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride provide multiple sites for chemical modification, allowing researchers to explore different functionalization strategies that could enhance its bioactivity or improve its pharmacokinetic properties.

One of the most promising areas of research involving 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride is its potential application in anticancer therapy. Purine derivatives have shown efficacy in inhibiting various kinases and enzymes involved in cancer cell proliferation and survival. The structural similarity of this compound to adenosine and guanosine nucleotides suggests that it may interfere with key signaling pathways in cancer cells, leading to their selective inhibition. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on several cancer-related enzymes, making them attractive candidates for further development as anticancer agents.

Additionally, 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride has been explored for its immunomodulatory properties. The ability of purine derivatives to modulate immune responses has been well-documented, with several compounds already in clinical use for treating autoimmune diseases and enhancing immune surveillance against pathogens. The unique structural features of this compound may enable it to interact with immune cells and regulate inflammatory processes, potentially offering new therapeutic strategies for conditions involving dysregulated immune responses.

The synthesis of 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the purine core through condensation reactions, followed by functionalization at the 2, 6, and 9 positions. The introduction of the propyl chain and subsequent conversion to the hydrochloride salt are critical steps that determine the final properties of the compound. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity in these processes.

The pharmacological evaluation of 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in cancer progression, such as tyrosine kinases and phosphodiesterases. These enzymes are often overexpressed in cancer cells and play crucial roles in signal transduction pathways that drive tumor growth and metastasis. By targeting these enzymes, 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride may disrupt abnormal signaling networks within cancer cells, leading to their proliferation arrest or apoptosis.

Moreover, preclinical studies have shown that this compound exhibits low toxicity profiles when tested on normal cells and tissues. This favorable safety profile is essential for developing new drugs that can be used therapeutically without causing significant side effects. Further research is ongoing to optimize dosages and delivery methods that maximize therapeutic efficacy while minimizing adverse reactions.

The potential applications of 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride extend beyond oncology. Its ability to modulate enzyme functions suggests that it may also be useful in treating inflammatory diseases, neurodegenerative disorders, and other conditions where enzyme dysregulation plays a role. For instance, some purine derivatives have been investigated for their anti-inflammatory effects by inhibiting key enzymes involved in cytokine production and inflammation pathways.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The ability to efficiently synthesize complex molecules like 9-(3-aminopropyl)-9H-purine-2,6-diamine hydrochloride is crucial for enabling further research into their biological activities and therapeutic potential. Innovations in synthetic methodologies continue to improve yields and reduce costs associated with producing these compounds on an industrial scale.

In conclusion, 9-(3-amino propyl)- 9 H -purin e - 2 , 6 - diam ine h ydroch lor ide ( C A S N o . 21 3 7 8 3 5 -1 5 -3 ) is a prom ising compoun d wi th varia tious bi ological activiti es an d poten tial appl icati ons i n phar ma ceutical rese arch an d de vel op ment . Its structu ral featu res an d functi onal group s en abl e i t t o i nteract wi th ki nase s an d en zymes i nv olv ed i n can cer pro gressi on , imm un e re spon ses , an d othe r bi ologi cal p athw ays . Th e conti nu ing rese arch i n thi s ar ea holds promi se f or de vel opi ng no ve thera peutic st rategies base d on pu ri ne deri va ti ves like thi s compoun d . p >